- Catalytic Alkylation Using a Cyclic S-Adenosylmethionine Regeneration System, Angewandte Chemie, 2017, 56(14), 4037-4041
Cas no 121-34-6 (Vanillic acid)
Vanillic acid is a flavoring agent found in edible plants and fruits, and can also be found in the roots of Angelica sinensis Vanillic acid inhibits NF- κ B activation. It has anti-inflammatory, antibacterial and other activities
Vanillic acid structure
Vanillic acid Properties
Names and Identifiers
-
- 4-Hydroxy-3-methoxybenzoic acid
- FEMA 3988
- PROTOCATECHUIC ACID 3-METHYL ETHER
- RARECHEM AL BO 0061
- TIMTEC-BB SBB008280
- VANILLIC ACID
- VENILLIC ACID
- 3-Methoxy-4-Hydroxybenzoic acid
- 4-Hydroxy-3-methoxybenzoic acid (vanillic acid)
- 4-hydroxy-3-methoxy-benzoicaci
- 4-hydroxy-m-anisicaci
- Acide vanillique
- m-Anisic acid, 4-hydroxy-
- Protocatechuic acid, 3-methyl ester
- p-Vanillic acid
- VANILLIC ACID(AS)
- [ "4-Hydroxy-3-methoxybenzoic acid" ]
- vanillic
- Vanilloid
- Vanillate
- Vanilic acid
- VanillinAcid
- Vanillinsure
- Magnolioside
- VA
- Benzoic acid, 4-hydroxy-3-methoxy-
- 4-hydroxy-3-methoxy-Benzoic acid
- 4-Hydroxy-3-methoxybenzoate
- VA (VAN)
- 4-hydroxy-m-Anisic acid
- GM8Q3JM2Y8
- 4-hydroxy-3-methoxy benzoic acid
- WKOLLVMJNQIZCI-UHFFFAO
- 4-Hydroxy-3-methoxybenzoic Acid
- 4-Hydroxy 3-methoxybenzoic acid
- MLS000574833
- MLSMR
- SMR000156289
- ConMedNP.446
- ConMedNP.447
- ConMedNP.448
- ConMedNP.449
- +Expand
-
- MFCD00002551
- WKOLLVMJNQIZCI-UHFFFAOYSA-N
- 1S/C8H8O4/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,9H,1H3,(H,10,11)
- O(C([H])([H])[H])C1=C(C([H])=C([H])C(C(=O)O[H])=C1[H])O[H]
- 2208364
Computed Properties
- 168.04200
- 2
- 4
- 2
- 168.04225873 g/mol
- 12
- 168
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 4
- 0
- 66.8
- 168.15
Experimental Properties
- 1.09900
- 66.76000
- 9931
- 1.5090 (estimate)
- Soluble in water, alcohol and ether.
- 353.4°C at 760 mmHg
- 210.0 to 215.0 deg-C
- 149.4 oC
- 2464
- 1.5 mg/mL at 14 °C
- Powder
- Stable. Combustible. Incompatible with strong oxidizing agents.
- It is easily soluble in ethanol, soluble in ether, and slightly soluble in water.
- 1.3037 (rough estimate)
Vanillic acid Security Information
-
GHS07
- YW5300000
- 1
- S26;S37/39
- S37/39-S26
- R36/37/38
-
Xi
- NONH for all modes of transport
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- R36/37/38
- Warning
- Yes
Vanillic acid Customs Data
- 2918990090
-
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Vanillic acid Price
Vanillic acid Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:MgCl2, R:KCl, C:9026-44-2, C:9013-02-9, C:61-19-8, C:9012-25-3, C:9012-52-6, C:29908-03-0, S:H2O, 20 h, 37°C, pH 7.5
1.2R:HClO4
1.2R:HClO4
Reference
Synthetic Circuit 2
Reaction Conditions
1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa
Reference
- Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose, ACS Catalysis, 2023, 13(12), 7929-7941
Synthetic Circuit 3
Reaction Conditions
1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C
Reference
- Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds, ChemRxiv, 2023, From ChemRxiv, 1-14
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Maltose , Diammonium tartrate Solvents: Water ; 7 d, 30 °C
Reference
A two-step bioconversion process for vanillin production from ferulic acid combining Aspergillus niger and Pycnoporus cinnabarinus
,
Journal of Biotechnology,
1996,
50,
107-113
Vanillic acid Raw materials
Vanillic acid Preparation Products
- butanedioic acid (110-15-6)
- Vanillin (121-33-5)
- Vanillic acid (121-34-6)
- 4-Hydroxybenzaldehyde (123-08-0)
- Syringaldehyde (134-96-3)
- propanedioic acid (141-82-2)
- Oxalic acid (144-62-7)
- Acetosyringone (2478-38-8)
- 2,3-Dihydroxypropanoic Acid(20% in water) (473-81-4)
- Apocynin (498-02-2)
- Lactate (50-21-5)
- Adenosine 5'-Triphosphate (56-65-5)
- Adenosine 5'-Diphosphate (58-64-0)
- Butanoic acid,2-hydroxy- (600-15-7)
- Isovanillic acid (645-08-9)
- Malic acid (6915-15-7)
- 2-hydroxyacetic acid (79-14-1)
- Hydroxymalonic Acid (80-69-3)
- 2-Methoxybenzene-1,4-diol (824-46-4)
- Guaiacol (90-05-1)
- 1-(4-Hydroxyphenyl)ethanone (99-93-4)
- 4-Hydroxybenzoic acid (99-96-7)
Vanillic acid Suppliers
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Vanillic acid Related Literature
-
1. Enhancing the quality of bio-oil from catalytic pyrolysis of kraft black liquor ligninJiao Chen,Chao Liu,Shubin Wu,Jiajin Liang,Ming Lei RSC Adv. 2016 6 107970
-
2. Biosynthesis of phenanthroindolizidine alkaloids: incorporation of 2-pyrrolidin-2-ylacetophenone and benzoylacetic acid and derivativesRichard B. Herbert,Frederick B. Jackson,Ian T. Nicolson J. Chem. Soc. Perkin Trans. 1 1984 825
-
Alice Cattivelli,Lorenzo Nissen,Flavia Casciano,Davide Tagliazucchi,Andrea Gianotti Food Funct. 2023 14 3509
-
Miguel ángel Seguido,Rosa María Tarradas,Susana González-Rámila,Joaquín García-Cordero,Beatriz Sarriá,Laura Bravo-Clemente,Raquel Mateos Food Funct. 2022 13 1133
-
Jun-qing Huang,Muwen Lu,Chi-Tang Ho Food Funct. 2021 12 6136
-
Sopheak Net,Sasho Gligorovski,Sylvia Pietri,Henri Wortham Phys. Chem. Chem. Phys. 2010 12 7603
-
Xiao-Jun Shen,Bing Wang,Huang Pan-li,Jia-Long Wen,Run-Cang Sun RSC Adv. 2016 6 45315
-
Maryam Davaritouchaee,William C. Hiscox,Evan Terrell,Rock J. Mancini,Shulin Chen Green Chem. 2020 22 1182
-
9. Walnut (Juglans regia L.) shell pyroligneous acid: chemical constituents and functional applicationsAli Jahanban-Esfahlan,Ryszard Amarowicz RSC Adv. 2018 8 22376
-
Hosam M. Habib,Serah W. Theuri,Ehab E. Kheadr,Fedah E. Mohamed Food Funct. 2017 8 872
Related Categories
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
- Pesticide Chemicals Pesticides Disinfectant
- Pesticide Chemicals Pesticide Intermediates
- Natural Products and Extracts Flavors and Fragrances
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121-34-6 (Vanillic acid) Related Products
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